Cas no 2060038-70-0 (1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid)

1-Ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid is a substituted indole derivative with a carboxylic acid functional group at the 3-position, a hydroxy group at the 5-position, and ethyl and propyl substituents at the 1- and 2-positions, respectively. This structural configuration imparts unique chemical properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both hydroxy and carboxylic acid groups enhances its reactivity, facilitating further derivatization for applications in medicinal chemistry, particularly in the development of bioactive compounds. Its well-defined structure ensures consistent performance in synthetic pathways, while its moderate polarity allows for favorable solubility in common organic solvents, aiding purification and handling.
1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid structure
2060038-70-0 structure
Product name:1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid
CAS No:2060038-70-0
MF:C14H17NO3
MW:247.289684057236
MDL:MFCD30478014
CID:5193257
PubChem ID:125426630

1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylic acid, 1-ethyl-5-hydroxy-2-propyl-
    • 1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid
    • MDL: MFCD30478014
    • Inchi: 1S/C14H17NO3/c1-3-5-12-13(14(17)18)10-8-9(16)6-7-11(10)15(12)4-2/h6-8,16H,3-5H2,1-2H3,(H,17,18)
    • InChI Key: UEYRESIZNJMCNP-UHFFFAOYSA-N
    • SMILES: N1(CC)C2=C(C=C(O)C=C2)C(C(O)=O)=C1CCC

1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-320781-2.5g
1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid
2060038-70-0
2.5g
$1428.0 2023-09-04
Enamine
EN300-320781-10g
1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid
2060038-70-0
10g
$3131.0 2023-09-04
Enamine
EN300-320781-0.1g
1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid
2060038-70-0
0.1g
$640.0 2023-09-04
Enamine
EN300-320781-0.5g
1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid
2060038-70-0
0.5g
$699.0 2023-09-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01048060-5g
1-Ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid
2060038-70-0 95%
5g
¥8785.0 2023-03-11
Enamine
EN300-320781-0.05g
1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid
2060038-70-0
0.05g
$612.0 2023-09-04
Enamine
EN300-320781-1.0g
1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid
2060038-70-0
1g
$0.0 2023-06-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01048060-1g
1-Ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid
2060038-70-0 95%
1g
¥3031.0 2023-03-11
Enamine
EN300-320781-1g
1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid
2060038-70-0
1g
$728.0 2023-09-04
Enamine
EN300-320781-0.25g
1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid
2060038-70-0
0.25g
$670.0 2023-09-04

Additional information on 1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid

Recent Advances in the Study of 1-Ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic Acid (CAS: 2060038-70-0)

The compound 1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid (CAS: 2060038-70-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural properties and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in drug development.

One of the key areas of research has been the compound's role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid exhibits potent anti-inflammatory effects by selectively inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in pro-inflammatory cytokines without the gastrointestinal side effects commonly associated with traditional NSAIDs.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as an anticancer agent. Researchers found that 1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid induces apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. The study also highlighted the compound's selectivity towards cancer cells, sparing normal cells, which is a critical advantage in oncology drug development.

In addition to its therapeutic potential, recent advancements have been made in the synthesis and formulation of 1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid. A 2024 paper in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and purity while reducing environmental impact. This development is particularly significant for industrial-scale production, paving the way for future clinical trials and commercialization.

Despite these promising findings, challenges remain. The pharmacokinetic profile of 1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid, including its bioavailability and metabolic stability, requires further optimization. Ongoing research is focused on structural modifications and prodrug strategies to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-ethyl-5-hydroxy-2-propyl-1H-indole-3-carboxylic acid (CAS: 2060038-70-0) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent advancements in synthesis and formulation, underscore its potential to address unmet medical needs. Future research will likely focus on expanding its therapeutic applications and overcoming existing limitations to bring this compound closer to clinical use.

Recommend Articles

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.